Cas no 938-38-5 (1-Thioxo-1,4-dihydro-2H-isoquinolin-3-one)

1-Thioxo-1,4-dihydro-2H-isoquinolin-3-one Properties

Names and Identifiers

• 3(2H)-Isoquinolinone,1,4-dihydro-1-thioxo-
• Thiohomophtalimide
• 1-Thioxo-1,4-dihydro-2H-isoquinolin-3-one
• 3(2H)-Isoquinolinone, 1,4-dihydro-1-thioxo-
• 1-thioxo-4H-isoquinolin-3-one
• OTNUPRBQDWRFGJ-UHFFFAOYSA-N
• 1-thioxo-1,4-dihydro-3(2H)-isoquinolinone
• +Expand

• InChIKey： OTNUPRBQDWRFGJ-UHFFFAOYSA-N
• Inchi： 1S/C9H7NOS/c11-8-5-6-3-1-2-4-7(6)9(12)10-8/h1-4H,5H2,(H,10,11,12)
• SMILES： S=C1C2C=CC=CC=2CC(N1)=O

Computed Properties

• Exact Mass: 177.025
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 177.025
• Heavy Atom Count: 12
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 61.2